Cas no 1217713-62-6 ((R)-Benzyl 2-(hydroxymethyl)piperazine-1-carboxylate)

• Product Name: (R)-Benzyl 2-(hydroxymethyl)piperazine-1-carboxylate
• CAS No: 1217713-62-6
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 1030401
• PubChem ID: 45072578
• Update Time: 2025-04-20

(R)-Benzyl 2-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 2-(hydroxymethyl)piperazine-1-carboxylate
• benzyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate
• SCHEMBL19696891
• DTXSID40662621
• benzyl (R)-2-(hydroxymethyl)piperazine-1-carboxylate
• AKOS015836824
• (R)-Benzyl2-(hydroxymethyl)piperazine-1-carboxylate
• 1217713-62-6

• Inchi： 1S/C13H18N2O3/c16-9-12-8-14-6-7-15(12)13(17)18-10-11-4-2-1-3-5-11/h1-5,12,14,16H,6-10H2/t12-/m1/s1
• InChI Key： DUSWOUMCIHZHBH-GFCCVEGCSA-N
• SMILES： OC[C@H]1CNCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls